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Compound of Interest

Compound Name: Clenbuterol-d9

Cat. No.: B1354702 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of Clenbuterol-d9, a deuterated analog of Clenbuterol. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure safe handling and compliance with regulations. Clenbuterol-d9 is classified as a toxic

solid and requires careful management to mitigate risks to personnel and the environment.

Hazard Identification and Immediate Safety
Measures
Clenbuterol-d9 is categorized as a toxic substance. It may be harmful if inhaled, is toxic if

swallowed, and may cause irritation to the skin, eyes, and respiratory tract. The chemical,

physical, and toxicological properties of this material have not been fully investigated.

Therefore, stringent adherence to safety protocols is mandatory.

In case of exposure:

Inhalation: Move the individual to fresh air. If breathing is difficult, provide artificial respiration

and seek immediate medical attention[1].

Skin Contact: Wash the affected area thoroughly with soap and water. Consult a physician if

symptoms appear.

Eye Contact: Flush eyes with water as a precaution.
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a poison center or

doctor immediately.

It is crucial to show the Safety Data Sheet (SDS) to the attending medical professional.

Personal Protective Equipment (PPE) and Handling
When handling Clenbuterol-d9, especially during disposal procedures, the use of appropriate

personal protective equipment is essential. All handling should be conducted in a laboratory

fume hood or a well-ventilated area with local exhaust ventilation to avoid the formation and

inhalation of dust and aerosols.

Required PPE:

Respiratory Protection: Wear appropriate respiratory protection.

Gloves: Wear protective gloves.

Eye/Face Protection: Use safety glasses or a face shield.

Protective Clothing: Wear a lab coat or other suitable protective clothing.

Spill Management
In the event of a spill, the area should be evacuated. Spills should be contained to prevent

further spread. For cleanup, use an electrically protected vacuum cleaner or wet-brushing to

collect the material. The collected waste must be placed in a suitable, labeled container for

disposal according to local regulations. After the bulk material is removed, the area should be

cleaned. Some sources recommend cleaning with a sodium hypochlorite solution. Do not let

the product enter drains.

Disposal Procedures
The disposal of Clenbuterol-d9 must comply with all federal, state, and local regulations. It is

classified under UN2811 as a toxic solid, organic, n.o.s. (Clenbuterol-d9) with a transport

hazard class of 6.1 and packing group III.

Key Disposal Don'ts:
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Do not dispose of in sanitary sewers, storm sewers, or landfills.

Do not dispose of together with household garbage.

Do not empty into drains.

Step-by-Step Disposal Protocol:

Waste Collection: Collect waste Clenbuterol-d9 and any contaminated materials (e.g., PPE,

cleaning materials) in a designated, properly labeled, and sealed container.

Hazardous Waste Designation: This material must be treated as hazardous waste.

Professional Disposal: Arrange for disposal through a licensed hazardous or special waste

collection point. Subcontract the disposal to a waste disposer authorized by the relevant

authorities.

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product. Ensure packaging is completely empty before disposal.

Quantitative Data Summary
Parameter Value/Instruction Source

UN Number UN2811

Proper Shipping Name
TOXIC SOLID, ORGANIC,

N.O.S. (Clenbuterol-d9)

Transport Hazard Class 6.1

Packing Group III

Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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